4-((4-Methylphenyl)methyl)amino-1-phenylmethylpiperidine

• CAS RN: 202199-06-2
• Molecular Formula: C20H26N2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 1-benzyl-N-[(4-methylphenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C20H26N2/c1-17-7-9-18(10-8-17)15-21-20-11-13-22(14-12-20)16-19-5-3-2-4-6-19/h2-10,20-21H,11-16H2,1H3
• InChI Key: KPAHTAFRNBMJNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2CCN(CC2)CC3=CC=CC=C3

Description

4-((4-Methylphenyl)methyl)amino-1-phenylmethylpiperidine is a useful research compound. Its molecular formula is C20H26N2 and its molecular weight is 294.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-4-piperidone (1.74 g, 9.2 mmol) and 4-methylbenzylamine (0.97 g, 8 mmol) in methanol (30 ml) was added sodium borohydride (525 mg) in small portions over 30 min. The reaction mixture was stirred at room temperature. After 16 h, the mixture was concentrated. Water (30 ml) was added, and the mixture was extracted with dichloromethane (2×20 ml). The combined organic layers were dried (Na2SO4), filtered, and concentrated to give 4-((4-methylphenyl)methyl)amino-1-phenylmethylpiperidine. The crude product was used without further purification.